Cas no 1803815-37-3 (Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate
• CAS No: 1803815-37-3
• MF: C₁₂H₁₀F₃NO₂S
• MW: 289.273512363434
• CID: 4944016
• Update Time: 2025-06-13

Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H10F3NO2S/c1-2-18-11(17)4-7-3-8(6-16)9(5-10(7)19)12(13,14)15/h3,5,19H,2,4H2,1H3
• InChI Key： ZSODOXPMGACCFC-UHFFFAOYSA-N
• SMILES： SC1C=C(C(F)(F)F)C(C#N)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate

Recent Advances in the Study of Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate (CAS: 1803815-37-3)

Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate (CAS: 1803815-37-3) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of a cyano group, a mercapto group, and a trifluoromethyl group on a phenylacetate scaffold, exhibits promising biological activities, particularly in the context of enzyme inhibition and drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules and its direct pharmacological effects.

One of the most notable applications of Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate is its role as a precursor in the development of cysteine protease inhibitors. Cysteine proteases are a class of enzymes involved in various pathological processes, including cancer metastasis, parasitic infections, and neurodegenerative diseases. The mercapto group in this compound serves as a reactive moiety that can form covalent bonds with the active-site cysteine residues of these enzymes, thereby inhibiting their activity. Recent research has demonstrated its efficacy in inhibiting cathepsin B and L, two cysteine proteases implicated in tumor progression and invasion.

In addition to its inhibitory properties, Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate has been investigated for its potential as a building block in the synthesis of fluorinated pharmaceuticals. The trifluoromethyl group is a common pharmacophore in drug design due to its ability to enhance metabolic stability, bioavailability, and binding affinity. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of trifluoromethylated analogs of known kinase inhibitors, which exhibited improved potency and selectivity against cancer cell lines.

Recent advancements in synthetic methodologies have also facilitated the scalable production of Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate. A novel one-pot synthesis approach, reported in Organic Letters, has significantly reduced the number of steps required to produce this compound, thereby improving yield and cost-efficiency. This development is particularly relevant for industrial applications, where large-scale production of intermediates is often a limiting factor in drug development pipelines.

Despite its promising attributes, challenges remain in the optimization of Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate for clinical applications. Issues such as solubility, stability, and off-target effects need to be addressed through further structural modifications and formulation studies. Ongoing research is focused on derivatizing this scaffold to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic candidates.

In conclusion, Ethyl 5-cyano-2-mercapto-4-(trifluoromethyl)phenylacetate (CAS: 1803815-37-3) represents a versatile and valuable compound in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a promising candidate for further development. Continued research into its mechanisms of action, synthetic accessibility, and therapeutic potential will undoubtedly contribute to its future applications in medicine and beyond.